Cas no 2097952-80-0 (3-(Azetidin-3-yloxy)-6-methylpyridazine hydrochloride)

• Product Name: 3-(Azetidin-3-yloxy)-6-methylpyridazine hydrochloride
• CAS No: 2097952-80-0
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• CID: 4774954
• Update Time: 2025-06-10

3-(Azetidin-3-yloxy)-6-methylpyridazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yloxy)-6-methylpyridazine hydrochloride
• 3-(Azetidin-3-yloxy)-6-methylpyridazine hydrochloride

• Inchi： 1S/C8H11N3O.ClH/c1-6-2-3-8(11-10-6)12-7-4-9-5-7;/h2-3,7,9H,4-5H2,1H3;1H
• InChI Key： BPXAHMWKGXFNPC-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC=C(C)N=N1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(Azetidin-3-yloxy)-6-methylpyridazine hydrochloride

Research Brief on 3-(Azetidin-3-yloxy)-6-methylpyridazine hydrochloride (CAS: 2097952-80-0): Recent Advances and Applications

3-(Azetidin-3-yloxy)-6-methylpyridazine hydrochloride (CAS: 2097952-80-0) is a small-molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine-pyridazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for drug discovery and development.

The synthesis of 3-(Azetidin-3-yloxy)-6-methylpyridazine hydrochloride has been optimized to achieve high yields and purity, as reported in recent literature. The compound's structural features, including the azetidine ring and pyridazine moiety, contribute to its ability to interact with biological targets such as kinases and G-protein-coupled receptors (GPCRs). These interactions have been investigated using advanced techniques like X-ray crystallography and molecular docking, providing a deeper understanding of its binding modes and selectivity.

In preclinical studies, 3-(Azetidin-3-yloxy)-6-methylpyridazine hydrochloride has demonstrated significant activity in models of inflammation and oncology. For instance, it has been shown to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cell proliferation and apoptosis in cancer cell lines highlights its relevance in oncology research. These findings are supported by robust in vitro and in vivo data, underscoring the compound's therapeutic versatility.

Recent advancements in the field have also explored the compound's pharmacokinetic and safety profiles. Studies indicate that 3-(Azetidin-3-yloxy)-6-methylpyridazine hydrochloride exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further development. However, challenges such as off-target effects and dose-limiting toxicities remain to be addressed in future research. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(Azetidin-3-yloxy)-6-methylpyridazine hydrochloride (CAS: 2097952-80-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes, combined with its demonstrated biological activities, make it a valuable tool for understanding complex biological pathways and developing novel therapeutics. Continued research efforts will be essential to fully elucidate its potential and overcome existing challenges in its development.